Cas no 21705-33-9 ((1,3-dimethyl-3-phenylbutyl)amine hydrochloride)

• Product Name: (1,3-dimethyl-3-phenylbutyl)amine hydrochloride
• CAS No: 21705-33-9
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• MDL: MFCD18483510
• CID: 4641704
• Update Time: 2025-05-24

(1,3-dimethyl-3-phenylbutyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,3-dimethyl-3-phenylbutyl)amine hydrochloride

• MDL： MFCD18483510
• Inchi： 1S/C12H19N.ClH/c1-10(13)9-12(2,3)11-7-5-4-6-8-11;/h4-8,10H,9,13H2,1-3H3;1H
• InChI Key： QAMCIRNFJXUNLK-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C)(C)CC(N)C.Cl

Additional information on (1,3-dimethyl-3-phenylbutyl)amine hydrochloride

(1,3-Dimethyl-3-phenylbutyl)amine Hydrochloride (CAS No. 21705-33-9)

(1,3-Dimethyl-3-phenylbutyl)amine hydrochloride, with the CAS registry number 21705-33-9, is a chemical compound that has garnered attention in various scientific and industrial applications. This compound is a tertiary amine derivative, characterized by its unique structure that combines both aliphatic and aromatic groups. The presence of the hydrochloride salt indicates that it exists in its protonated form, making it more soluble in polar solvents and suitable for a wide range of applications.

The molecular structure of (1,3-dimethyl-3-phenylbutyl)amine hydrochloride consists of a butyl chain substituted with two methyl groups and a phenyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and functionality. Recent studies have highlighted the importance of such structural features in drug design and material science, where precise control over molecular interactions is essential.

In terms of physical properties, this compound exhibits a melting point of approximately 200°C and a boiling point around 280°C under standard conditions. Its solubility in water is moderate, but it dissolves readily in organic solvents such as ethanol and dichloromethane. These properties make it ideal for use in organic synthesis reactions, where controlled solubility is critical for reaction efficiency.

The synthesis of (1,3-dimethyl-3-phenylbutyl)amine hydrochloride typically involves a multi-step process that includes alkylation, reduction, and acid-base neutralization. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production techniques. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound.

In the field of pharmacology, this compound has been explored as a potential precursor for bioactive molecules. Its ability to act as a chiral auxiliary in asymmetric synthesis has been particularly noteworthy. Researchers have demonstrated that derivatives of this compound can facilitate the formation of enantiomerically enriched products, which are highly valuable in drug development.

Beyond pharmacology, (1,3-dimethyl-3-phenylbutyl)amine hydrochloride finds applications in polymer chemistry. Its amine functionality makes it suitable for use as a curing agent in epoxy resins and other thermosetting polymers. Recent studies have shown that incorporating this compound into polymer networks can enhance mechanical properties such as tensile strength and thermal stability.

The environmental impact of this compound has also been a topic of interest. While it is not classified as hazardous under standard conditions, its degradation pathways have been studied to ensure sustainable practices in its production and disposal. Research indicates that microbial degradation plays a significant role in breaking down this compound into innocuous byproducts.

In conclusion, (1,3-dimethyl-3-phenylbutyl)amine hydrochloride (CAS No. 21705-33-9) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, favorable physical properties, and compatibility with modern synthetic methods make it an invaluable tool in both academic research and industrial processes.